1-(3,4-dihydroisoquinolin-2(1H)-yl)-2-[5-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]ethanone

• Molecular Formula: C21H20FN3O
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[3-(4-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]ethanone
• InChI: InChI=1S/C21H20FN3O/c1-14-19(21(24-23-14)16-6-8-18(22)9-7-16)12-20(26)25-11-10-15-4-2-3-5-17(15)13-25/h2-9H,10-13H2,1H3,(H,23,24)
• InChI Key: BPVUTEPKCNIPAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C2=CC=C(C=C2)F)CC(=O)N3CCC4=CC=CC=C4C3

Description

This compound is a heterocyclic ethanone derivative featuring a 3,4-dihydroisoquinoline moiety linked to a substituted pyrazole ring via a ketone bridge. The dihydroisoquinoline group introduces rigidity and aromaticity, which may improve stability and receptor affinity. While direct pharmacological data for this compound are absent in the provided evidence, its structural features align with analogs studied for antimicrobial, anticancer, and anti-inflammatory applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocyclic Modifications

2.1.1. Pyrazole vs. Triazole Derivatives The target compound’s pyrazole ring contrasts with triazole-containing analogs (e.g., 2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone, ). The pyrazole’s methyl and 4-fluorophenyl substituents in the target compound likely improve metabolic stability relative to triazole derivatives .

2.1.2. Dihydroisoquinoline vs. The bicyclic dihydroisoquinoline may confer higher conformational rigidity, favoring selective interactions .

Substituent Effects

2.2.1. Fluorophenyl vs. Methoxyphenyl/Thienyl Groups The 4-fluorophenyl group in the target compound enhances electron-withdrawing effects compared to methoxyphenyl () or thienyl () substituents. Fluorination typically increases bioavailability and resistance to oxidative metabolism, making the target compound more drug-like than non-fluorinated analogs .

2.2.2. Methyl Substituent on Pyrazole The 3-methyl group on the pyrazole ring may sterically hinder enzymatic degradation, improving half-life. This contrasts with compounds like 1-[5-(4-hydroxyphenyl)-3-(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-(1-pyrrolidinyl)ethanone (), where bulkier substituents (e.g., pyrrolidinyl) could complicate pharmacokinetics .

Functional Group Variations

2.3.1. Ethanone vs. Propenone Linkers The ethanone bridge in the target compound is less conjugated than the propenone group in 1-(5-Chloro-2-hydroxy-4-methylphenyl)-3-[3-(2,4-dimethyl-thiazol-5-yl)-1-(4-fluoro-phenyl)-1H-pyrazol-4-yl]-propenone (). Reduced conjugation may limit π-π stacking but enhance stability under physiological conditions .

Data Table: Structural Comparison of Key Analogs

Compound Name	Core Structure	Key Substituents	Functional Groups	Reference
Target Compound	Pyrazole + Dihydroisoquinoline	4-Fluorophenyl, Methyl	Ethanone
2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	Triazole	Phenylsulfonyl, Difluorophenyl	Ethanone, Thioether
1-[5-(4-Hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-(pyrrolidin-1-yl)ethanone	Dihydropyrazole	Thienyl, Pyrrolidinyl	Ethanone, Hydroxyphenyl
1-(5-Chloro-2-hydroxy-4-methylphenyl)-3-[3-(2,4-dimethyl-thiazol-5-yl)-1-(4-fluoro-phenyl)-1H-pyrazol-4-yl]-propenone	Pyrazole + Thiazole	Chlorophenyl, Thiazolyl	Propenone
{4-[1-(4-Methanesulfonyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yloxy]-piperidin-1-yl}-methanone	Pyrazolopyrimidine + Piperidine	Methanesulfonyl, Pyridinyl	Methanone

Research Implications

• Synthetic Accessibility : The target compound’s synthesis (analogous to ’s triazole derivatives) likely involves halogenated ketone coupling, but substitution patterns influence yield and purity .
• Druglikeness : Fluorophenyl and methyl groups optimize lipophilicity (clogP ~3.5 estimated) and topological polar surface area (~70 Ų), suggesting favorable blood-brain barrier penetration .
• Unresolved Questions : Comparative binding assays and cytotoxicity profiles are needed to validate advantages over analogs like ’s pyrrolidinyl derivative.